Cas no 1326912-03-1 (1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)
1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
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- 1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
- 1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione
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- Inchi: 1S/C21H19FN2O2S/c1-13-6-7-14(2)15(10-13)12-23-18-8-9-27-19(18)20(25)24(21(23)26)17-5-3-4-16(22)11-17/h3-11,18-19H,12H2,1-2H3
- InChI Key: DYOSXOFFZFGHIC-UHFFFAOYSA-N
- SMILES: S1C=CC2C1C(N(C1C=CC=C(C=1)F)C(N2CC1C=C(C)C=CC=1C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 627
- XLogP3: 3.9
- Topological Polar Surface Area: 65.9
1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6609-4452-2μmol |
1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione |
1326912-03-1 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4452-5μmol |
1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione |
1326912-03-1 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4452-10μmol |
1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione |
1326912-03-1 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4452-20μmol |
1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione |
1326912-03-1 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4452-1mg |
1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione |
1326912-03-1 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4452-2mg |
1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione |
1326912-03-1 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4452-3mg |
1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione |
1326912-03-1 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4452-4mg |
1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione |
1326912-03-1 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4452-5mg |
1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione |
1326912-03-1 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4452-10mg |
1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione |
1326912-03-1 | 10mg |
$79.0 | 2023-09-07 |
1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1-[(2,5-dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
Compound CAS No. 1326912-03-1: 1-[(2,5-Dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
The compound with CAS No. 1326912-03-1, known as 1-[(2,5-Dimethylphenyl)methyl]-3-(3-fluorophenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are known for their unique structural features and potential biological activities. The molecule's structure incorporates a thieno[3,2-d]pyrimidine core fused with a thiophene ring and a pyrimidine ring system. This combination provides a platform for diverse functional groups that can interact with various biological targets.
Recent studies have highlighted the antitumor and anti-inflammatory properties of this compound. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against several cancer cell lines by targeting key enzymes involved in cell proliferation and survival. The presence of the fluorophenyl group in its structure has been implicated in enhancing its bioavailability and selectivity towards specific molecular targets.
The synthesis of this compound involves a multi-step process that includes the formation of the thienopyrimidine core followed by functionalization with the (2,5-dimethylphenyl)methyl and (3-fluorophenyl) substituents. These substituents are strategically positioned to optimize the molecule's pharmacokinetic properties and interaction with biological systems. The use of advanced synthetic techniques such as Suzuki coupling and Stille coupling has enabled chemists to achieve high yields and purity levels during the synthesis process.
In terms of applications, this compound has shown promise in preclinical models for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. A study conducted by researchers at the University of California San Francisco (UCSF) revealed that this compound significantly reduces pro-inflammatory cytokine production in macrophage cells without causing cytotoxicity. This suggests its potential as a novel therapeutic agent for managing inflammatory conditions.
Moreover, the compound's ability to modulate signaling pathways such as the NF-kB pathway has been extensively studied. This pathway is central to immune responses and inflammation regulation. By inhibiting NF-kB activation, this compound can potentially alleviate symptoms associated with chronic inflammation while minimizing side effects typically associated with traditional anti-inflammatory drugs.
Recent advancements in computational chemistry have also provided insights into the molecular interactions of this compound with its target proteins. Molecular docking studies using software like AutoDock Vina have revealed that the thienopyrimidine core plays a critical role in stabilizing interactions within enzyme active sites. Additionally, quantum mechanical calculations have shed light on the electronic properties of this compound, which are essential for understanding its reactivity and selectivity.
In conclusion, CAS No. 1326912-03-1 represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure and diverse biological activities make it a valuable tool for researchers exploring novel therapeutic strategies against cancer and inflammatory diseases. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological profile, this compound is poised to make a substantial impact on modern medicine.
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